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Compound of Interest

Compound Name: MM-401 Tfa

Cat. No.: B10819863 Get Quote

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling MM-401 Tfa. It includes detailed

operational and disposal plans to ensure the safe and effective use of this compound in a

laboratory setting.

MM-401 Tfa is a potent MLL1 H3K4 methyltransferase inhibitor used in leukemia research.[1]

[2][3] While the specific toxicity data for MM-401 is limited, the trifluoroacetate (Tfa) component

is a strong acid with significant corrosive properties.[4][5][6][7] Therefore, stringent adherence

to safety protocols is mandatory. The Safety Data Sheet (SDS) for MM-401 Tfa classifies it as

harmful if swallowed and very toxic to aquatic life with long-lasting effects.[8]

Quantitative Data Summary
The following table summarizes key quantitative data for the safe handling of MM-401 Tfa and

its trifluoroacetic acid component.
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Parameter Value Reference

MM-401 Tfa

CAS Number 1442106-11-7 [1][8]

Molecular Weight 700.75 g/mol [1][8]

GHS Hazard Statements

H302: Harmful if

swallowedH410: Very toxic to

aquatic life with long lasting

effects

[8]

Recommended Storage
Powder: -20°C for 2 yearsIn

DMSO: -80°C for 6 months
[1]

Trifluoroacetic Acid (TFA)

Component

GHS Hazard Statements

H314: Causes severe skin

burns and eye damageH412:

Harmful to aquatic life with

long lasting effects

[4]

Boiling Point 72.4 °C [9]

Melting Point -15.2 °C [4]

Permissible Exposure Limit
No published exposure limits,

exposure should be avoided.
[5]

Experimental Protocols: Handling and Personal
Protective Equipment (PPE)
All work with MM-401 Tfa must be conducted in a certified chemical fume hood.[5][6][10] An

eyewash station and safety shower must be readily accessible.[10]

Engineering Controls:

Chemical Fume Hood: Always handle MM-401 Tfa inside a properly functioning chemical

fume hood to prevent inhalation of vapors or aerosols.[5][6][10]
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Ventilation: Ensure adequate general laboratory ventilation.

Personal Protective Equipment (PPE): A comprehensive PPE strategy is crucial for mitigating

the risks associated with MM-401 Tfa.

PPE Category Specification Rationale

Eye and Face Protection

Chemical splash goggles

meeting ANSI Z87.1

standards. A face shield is

recommended when handling

larger quantities.

Protects against splashes of

the corrosive TFA component,

which can cause severe eye

damage.[4][10]

Hand Protection

Wear chemical-resistant

gloves. Butyl rubber or Viton

gloves are recommended for

prolonged contact. For small

quantities, nitrile gloves may

be sufficient, but should be

changed immediately upon

contact.[4][6] Double gloving is

recommended.[5]

Prevents skin contact, which

can cause severe burns.[4]

Breakthrough times for gloves

should be considered.[4]

Body Protection

A properly fitting lab coat, long

pants, and closed-toe shoes

must be worn.[5][10] For larger

quantities, a chemical-resistant

apron is recommended.[6]

Protects skin from accidental

spills and splashes.

Respiratory Protection

Generally not required when

working in a fume hood. If work

outside a fume hood is

unavoidable, a risk

assessment must be

conducted to determine the

appropriate respiratory

protection.[6]

Prevents inhalation of harmful

vapors.
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Handling and Storage Procedures
Receiving and Unpacking: Visually inspect the container for any damage or leaks upon

receipt.

Preparation: Before use, allow the container to reach room temperature in a desiccator to

prevent condensation.

Weighing and Aliquoting: Conduct all weighing and solution preparation inside a chemical

fume hood.

Storage: Store MM-401 Tfa in a tightly sealed container in a cool, dry, and well-ventilated

area, away from incompatible materials such as bases and strong oxidizing agents.[8][10]

Follow the specific temperature guidelines for long-term stability.[1]

Spill and Emergency Procedures
Minor Spill (inside fume hood):

Alert personnel in the immediate area.

Wear appropriate PPE.

Absorb the spill with an inert, non-combustible absorbent material (e.g., vermiculite, sand).

Collect the contaminated material into a designated hazardous waste container.

Clean the spill area with a suitable decontaminating agent.

Major Spill (outside fume hood):

Evacuate the laboratory immediately.[10]

Alert others and activate the nearest fire alarm.

Close the laboratory doors and post a warning sign.

Contact the institution's emergency response team.
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Provide the SDS to emergency responders.

First Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.[5][8]

Skin Contact: Immediately remove all contaminated clothing and wash the affected area with

plenty of soap and water for at least 15 minutes. Seek immediate medical attention.[4][8]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[4][8]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[8]

Disposal Plan
All waste containing MM-401 Tfa must be treated as hazardous waste.

Waste Collection: Collect all liquid and solid waste containing MM-401 Tfa in clearly labeled,

sealed, and compatible hazardous waste containers.[10]

Labeling: Label waste containers with "Hazardous Waste" and the full chemical name "MM-
401 Tfa". Do not use abbreviations.[10]

Storage of Waste: Store hazardous waste in a designated satellite accumulation area, away

from incompatible materials.

Disposal: Arrange for the disposal of hazardous waste through the institution's environmental

health and safety office. Do not dispose of MM-401 Tfa down the drain.[6] Empty containers

should be rinsed with a suitable solvent, and the rinsate collected as hazardous waste before

disposal of the container.[10]

Diagrams
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Workflow for Handling MM-401 Tfa
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Caption: Workflow for the safe handling and disposal of MM-401 Tfa.
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Logical Flow for MM-401 Tfa Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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